Cas no 1872608-86-0 (4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine
• CAS No: 1872608-86-0
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 6138255
• PubChem ID: 165467618
• Update Time: 2025-10-18

4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine
• EN300-804318
• 1872608-86-0

• Inchi： 1S/C10H16ClN3O/c1-15-7-10(3-2-4-10)6-14-5-8(11)9(12)13-14/h5H,2-4,6-7H2,1H3,(H2,12,13)
• InChI Key： AFNKDIJKFGBDKC-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1(COC)CCC1

Computed Properties

• Exact Mass: 229.0981898g/mol
• Monoisotopic Mass: 229.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine

Introduction to 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine (CAS No. 1872608-86-0)

4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1872608-86-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of a chloro substituent and a bulky [1-(methoxymethyl)cyclobutyl]methyl side chain makes this molecule particularly intriguing for further investigation.

The structural framework of 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine incorporates several key functional groups that contribute to its chemical reactivity and biological profile. The chloro group at the 4-position of the pyrazole ring is a common pharmacophore that can enhance binding affinity to biological targets. Additionally, the [1-(methoxymethyl)cyclobutyl]methyl moiety introduces steric bulk and potential hydrogen bonding capabilities, which can influence the compound's interaction with proteins and other biomolecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine represents an interesting case study in this context, as its unique structural features may confer distinct advantages over existing pyrazole-based drugs.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a chloro substituent and a cyclobutyl side chain suggests that it may exhibit favorable pharmacokinetic properties, such as improved solubility and metabolic stability. These characteristics are crucial for the development of effective pharmaceutical agents that can be administered orally or through other non-invasive routes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting costly wet-lab experiments. Molecular modeling studies on 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine have suggested that it may interact with several target proteins involved in cancer progression and inflammation. These predictions are based on the compound's ability to mimic known bioactive scaffolds while incorporating novel structural elements that could enhance its therapeutic efficacy.

The synthesis of 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and functional groups requires careful planning to ensure high yield and purity. However, recent developments in asymmetric synthesis have provided new tools for constructing complex molecules with high enantioselectivity. These advances may facilitate the production of enantiomerically pure forms of this compound, which are often essential for achieving optimal biological activity.

In addition to its potential therapeutic applications, 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine may also serve as a valuable intermediate in the synthesis of more complex derivatives. By modifying specific functional groups or introducing additional substituents, researchers can explore a wide range of biological activities without having to start from scratch. This modular approach to drug design is highly efficient and can significantly accelerate the discovery process.

The compound's stability under various conditions is another important consideration for its practical application. Preliminary studies have shown that 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is crucial for developing appropriate formulations and ensuring the long-term viability of the compound in both research and clinical settings.

As interest in targeted therapy continues to grow, compounds like 4-chloro-1-{[1-(methoxymethyl)cyclobutyl]methyl}-1H-pyrazol-3-amine are expected to play an increasingly important role in drug development. Their unique structural features and predicted biological activities make them attractive candidates for further investigation. Future studies will likely focus on optimizing synthetic routes, evaluating pharmacokinetic properties, and exploring their potential in preclinical models.

The integration of experimental data with computational predictions will be essential for maximizing the therapeutic potential of this compound. By combining traditional wet-lab techniques with cutting-edge computational methods, researchers can gain deeper insights into its mechanism of action and identify ways to enhance its efficacy. This interdisciplinary approach is key to advancing drug discovery efforts in the 21st century.